Cas no 1805941-50-7 (6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol)

• Product Name: 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805941-50-7
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4867347
• Update Time: 2025-06-23

6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-7-6(3-14)5(8(10)11)1-4(2-12)13-7/h1,8,14H,2-3,12H2
• InChI Key： MUUWXOLBBWCPFS-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)C(C(F)F)=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1

Additional information on 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol

Introduction to 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1805941-50-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol, identified by the CAS number 1805941-50-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique molecular framework, featuring a pyridine core substituted with an aminomethyl group, a bromo atom, and a difluoromethyl moiety, positions it as a versatile intermediate for the synthesis of biologically active molecules. The presence of these functional groups not only enhances its reactivity but also opens up diverse possibilities for further derivatization, making it a valuable building block in drug discovery and material science.

The compound’s significance is further underscored by its potential applications in the development of novel therapeutic agents. The aminomethyl group, for instance, serves as a nucleophilic handle for coupling reactions, enabling the facile attachment of various pharmacophores. This feature is particularly advantageous in constructing complex molecules with tailored biological activities. Additionally, the bromo substituent on the pyridine ring can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, facilitating the introduction of aryl or heteroaryl groups into the molecule. These transformations are pivotal in generating libraries of compounds for high-throughput screening.

The difluoromethyl group is another key feature that contributes to the compound’s appeal. Difluorinated moieties are well-documented in medicinal chemistry for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In particular, fluorine atoms can enhance lipophilicity and binding interactions with biological targets, thereby improving the overall efficacy of therapeutic agents. Recent studies have highlighted the role of difluoromethanes in enhancing the bioavailability of small-molecule drugs, making compounds like 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol promising candidates for further exploration.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, transition-metal-catalyzed reactions have enabled efficient functionalization at multiple sites within the pyridine scaffold. These techniques have been instrumental in producing derivatives with enhanced biological activity against various disease targets. Moreover, computational chemistry approaches have been employed to predict and optimize the reactivity of this compound, streamlining the drug discovery process.

In the realm of chemical biology, 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol has been explored as a precursor for developing probes and inhibitors targeting key enzymes and receptors involved in signal transduction pathways. Its structural features make it an ideal candidate for designing molecules that can selectively interact with biological macromolecules. Such interactions are crucial for understanding disease mechanisms and identifying new therapeutic opportunities.

The compound’s potential extends beyond pharmaceutical applications. In material science, its unique electronic properties make it suitable for use in organic electronics and catalysis. For example, pyridine-based compounds have been widely studied for their role in designing ligands for metal-organic frameworks (MOFs) and catalysts for asymmetric synthesis. The presence of both electron-withdrawing and electron-donating groups in 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol enhances its versatility in these applications.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular processes and are frequently implicated in cancer and inflammatory diseases. By leveraging the reactivity of its functional groups, researchers have synthesized derivatives that exhibit potent inhibitory effects on specific kinases. These findings highlight the compound’s potential as a scaffold for developing next-generation anticancer agents.

Another emerging application lies in its use as a building block for constructing neuropeptide analogs. Neuropeptides are small signaling molecules that regulate various physiological processes. Modifying their structures can lead to compounds with enhanced receptor affinity or reduced degradation rates. The structural features of 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol make it an excellent candidate for such modifications.

The synthesis of this compound has also benefited from recent innovations in green chemistry principles. Researchers have developed more sustainable methods for producing it using catalytic systems that minimize waste and energy consumption. These advancements align with global efforts to promote environmentally friendly chemical processes.

In conclusion, 6-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1805941-50-7) represents a multifaceted compound with broad applications across chemical biology and medicinal chemistry. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate for drug discovery and material science research. As our understanding of its reactivity continues to evolve, so too will its potential applications in addressing some of today’s most pressing scientific challenges.